Cas no 941886-85-7 (2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 941886-85-7
• MF: C₂₆H₂₈N₄O₃
• MW: 444.525526046753
• CID: 5442630
• Update Time: 2025-05-21

2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butoxyphenyl)-N-[(4-methylphenyl)methyl]-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide (ACI)
• 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-methylphenyl)methylacetamide

• Inchi： 1S/C26H28N4O3/c1-3-4-15-33-22-11-9-21(10-12-22)23-16-24-26(32)29(13-14-30(24)28-23)18-25(31)27-17-20-7-5-19(2)6-8-20/h5-14,16H,3-4,15,17-18H2,1-2H3,(H,27,31)
• InChI Key： VCNIGJPBXYKWDK-UHFFFAOYSA-N
• SMILES： O=C1N(CC(NCC2C=CC(C)=CC=2)=O)C=CN2C1=CC(C1C=CC(OCCCC)=CC=1)=N2

Additional information on 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-methylphenyl)methylacetamide

2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(4-methylphenyl)methylacetamide (CAS No. 941886-85-7)

The compound 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(4-methylphenyl)methylacetamide (CAS No. 941886-85-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their potential in drug discovery due to their unique pharmacokinetic properties and bioactivity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine scaffolds in the development of novel therapeutic agents. The 4-butoxyphenyl group attached to the pyrazolo[1,5-a]pyrazine core contributes to the compound's lipophilicity and stability, making it a promising candidate for drug delivery systems. Additionally, the presence of the N-(4-methylphenyl)methylacetamide moiety enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, thereby increasing its potential for therapeutic applications.

The synthesis of this compound involves a multi-step process that includes cross-coupling reactions and amidation techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

One of the most exciting aspects of this compound is its demonstrated activity in various biological assays. For instance, studies have shown that 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(4-methylphenyl)methylacetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. This suggests its potential as an anti-inflammatory agent, particularly in conditions such as arthritis and neuroinflammation.

Furthermore, the compound has shown selective activity against certain cancer cell lines, indicating its potential as an anticancer agent. Researchers have explored its mechanism of action and found that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings have opened new avenues for exploring its role in oncology drug development.

In terms of pharmacokinetics, this compound has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Studies suggest that it has favorable oral bioavailability due to its balanced lipophilicity and solubility profiles. However, further studies are required to fully understand its metabolic pathways and potential for drug-drug interactions.

The development of this compound is part of a broader trend in medicinal chemistry toward designing molecules with tailored physicochemical properties to address unmet medical needs. Its unique combination of structural features makes it a valuable addition to the portfolio of compounds being investigated for therapeutic applications.

In conclusion, 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(4-methylphenyl)methylacetamide (CAS No. 941886-85-7) represents a significant advancement in the field of medicinal chemistry. With its promising biological activity and favorable pharmacokinetic properties, this compound holds great potential for future drug development efforts.